Cas no 681174-85-6 (ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate
• CAS No: 681174-85-6
• MF: C₁₆H₁₄N₂O₃S₂
• MW: 346.423961162567
• CID: 5839985
• PubChem ID: 5085041
• Update Time: 2025-06-13

ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(benzo[d]thiazole-6-carboxamido)-3-methylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 5-[(6-benzothiazolylcarbonyl)amino]-3-methyl-, ethyl ester
• 681174-85-6
• ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate
• SCHEMBL23657558
• F0537-0912
• SR-01000006958
• SR-01000006958-1
• AKOS024581404
• VU0488488-1
• ethyl 5-(1,3-benzothiazole-6-carbonylamino)-3-methylthiophene-2-carboxylate
• ZINC04088592

• Inchi： 1S/C16H14N2O3S2/c1-3-21-16(20)14-9(2)6-13(23-14)18-15(19)10-4-5-11-12(7-10)22-8-17-11/h4-8H,3H2,1-2H3,(H,18,19)
• InChI Key： FGDPHQHIIZLNHE-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(C2C=C3SC=NC3=CC=2)=O)=CC=1C

Computed Properties

• Exact Mass: 346.04458466g/mol
• Monoisotopic Mass: 346.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Boiling Point: 442.5±45.0 °C(Predicted)
• pka: 12.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate

Professional Introduction to Ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate (CAS No. 681174-85-6)

Ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate, identified by its CAS number 681174-85-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry.

The molecular structure of ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate is characterized by the presence of several key functional groups, including a benzothiazole moiety and an amide linkage. The benzothiazole ring system is well-known for its role in various pharmacological applications, while the amide group introduces additional reactivity and potential for further derivatization. These structural features contribute to the compound's versatility and its suitability for use in drug discovery programs.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that can serve as scaffolds for therapeutic agents. The combination of thiophene and benzothiazole units in ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate makes it an attractive candidate for further investigation. Studies have shown that such molecules can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate is its potential as a precursor for more complex drug candidates. The presence of both carboxylate and amide functional groups provides multiple points for chemical modification, allowing researchers to tailor the compound's properties to specific biological targets. This flexibility is particularly valuable in the context of rational drug design, where precise control over molecular structure is essential for achieving desired pharmacological outcomes.

Recent advancements in synthetic methodologies have enabled the efficient preparation of ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate using state-of-the-art techniques. These methods include multi-step organic synthesis, catalytic transformations, and modern purification strategies. The ability to produce this compound with high yield and purity has significantly enhanced its utility in research settings. Furthermore, computational studies have been employed to predict the biological activity of this molecule, providing valuable insights into its potential therapeutic applications.

The pharmacological profile of ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate has been the focus of several recent investigations. In vitro studies have demonstrated that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that it may possess inhibitory activity against certain enzymes known to be associated with cancer cell proliferation. Additionally, its interaction with specific receptors has been explored as a potential strategy for developing treatments against inflammatory disorders.

The synthesis and characterization of derivatives of ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate have also been extensively studied. By modifying the substituents on the benzothiazole ring or introducing additional functional groups into the thiophene moiety, researchers can fine-tune the compound's biological activity. Such modifications have led to the discovery of novel analogs with enhanced potency and selectivity. These findings underscore the importance of structural diversification in drug discovery efforts.

The role of computational chemistry in understanding the behavior of ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its molecular interactions and mechanistic pathways. These studies have not only aided in the optimization of synthetic routes but also offered a deeper understanding of how this compound functions at a molecular level.

In conclusion, ethyl 5-(1,3-benzothiazole-6-amido)-3-methylthiophene-2-carboxylate (CAS No. 681174-85-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.